4-(2-Hydroxyethylamino)-3-nitro-benzoic Acid Methyl Ester

• CAS RN: 59320-15-9
• Molecular Formula: C10H12N2O5
• Molecular Weight: 240.21 g/mol
• IUPAC Name: methyl 4-(2-hydroxyethylamino)-3-nitrobenzoate
• InChI: InChI=1S/C10H12N2O5/c1-17-10(14)7-2-3-8(11-4-5-13)9(6-7)12(15)16/h2-3,6,11,13H,4-5H2,1H3
• InChI Key: BWDXRXRIQFYEAN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)NCCO)[N+](=O)[O-]

Description

4-(2-Hydroxyethylamino)-3-nitro-benzoic Acid Methyl Ester is a useful research compound. Its molecular formula is C10H12N2O5 and its molecular weight is 240.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Fluoro-3-nitro-benzoic acid methyl ester (3 g, 15.64 mmol) was dissolved in DMF (20 ml) and DIPEA (5.8 g, 18.07 mmol) was added. 2-Aminoethanol (1.1 g, 18.07 mmol) was then added slowly by maintaining the temperature <20° C. Stirring continued at ambient temperature for 1 h. After checking the completion of reaction by TLC, the reaction mixture was added onto the ice cold water. The yellow solid which separated out was filtered, washed with cold water and finally washed with hexane affording 3.3 g (92%) of 4-(2-hydroxyethylamino)-3-nitro-benzoic acid methyl ester. 1H NMR (300 MHz, CDCl3) δ 3.5 (q, 2H), 3.7 (q, 2H), 3.9 (s, 3H), 5.1 (t, 1H), 7.2 (d, 1H), 8.0 (d, 1H), 8.6 (s, 1H).